Cas no 724450-23-1 (4-Iodo-1H-indole-6-carboxylic acid)

• Product Name: 4-Iodo-1H-indole-6-carboxylic acid
• CAS No: 724450-23-1
• MF: C₉H₆INO₂
• MW: 287.053914546967
• MDL: MFCD04092378
• CID: 558618
• PubChem ID: 851587
• Update Time: 2025-09-24

4-Iodo-1H-indole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-1H-indole-6-carboxylic acid
• 1H-Indole-6-carboxylicacid, 4-iodo-
• 4-Iodo-6-indole carboxylic acid
• 1H-Indole-6-carboxylicacid,4-iodo
• AMY31678
• 4-IODO-6-INDOLECARBOXYLICACID
• 4-iodo-1H-indole-6-carboxylicacid
• CS-0360424
• 4-Iodo-6-indolecarboxylic acid
• DTXSID00357349
• 724450-23-1
• FT-0750726
• AKOS022172059
• 4-Iodo-6-indole carboxylic acid
• MB03167
• AQ-009/42173812

• MDL： MFCD04092378
• Inchi： 1S/C9H6INO2/c10-7-3-5(9(12)13)4-8-6(7)1-2-11-8/h1-4,11H,(H,12,13)
• InChI Key： ICDDFJQDRKTPFX-UHFFFAOYSA-N
• SMILES： IC1=CC(C(=O)O)=CC2=C1C=CN2

Computed Properties

• Exact Mass: 286.94400
• Monoisotopic Mass: 286.94433g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• PSA: 53.09000
• LogP: 2.47070